5-{[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(thiophen-2-yl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: 5-[[3-(3,4-dimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-thiophen-2-ylpyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C21H17N5O4S/c1-28-16-6-5-13(10-17(16)29-2)20-22-19(30-24-20)12-25-7-8-26-15(21(25)27)11-14(23-26)18-4-3-9-31-18/h3-11H,12H2,1-2H3
• InChI Key: QAYGNVDJOAZSPH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NOC(=N2)CN3C=CN4C(=CC(=N4)C5=CC=CS5)C3=O)OC
• Molecular Formula: C21H17N5O4S
• Molecular Weight: 435.5 g/mol

Description

The compound contains several functional groups including a 1,2,4-oxadiazole ring, a pyrazolo[1,5-a]pyrazin-4-one ring, and a thiophene ring. The presence of these rings suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The compound’s structure suggests it could have interesting electronic properties due to the conjugated system of rings. The presence of the dimethoxyphenyl groups could also influence the compound’s solubility and reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, compounds with similar structures often undergo reactions at the heterocyclic rings or at the methoxy groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its structure. The presence of the heterocyclic rings could influence its electronic properties, while the methoxy groups could influence its solubility.

Safety and Hazards

The safety and hazards of this compound are not known. As with all chemicals, it should be handled with care and appropriate safety precautions should be taken.

Future Directions

Future research could focus on synthesizing this compound and studying its properties. Potential applications could include use as a pharmaceutical or as a material in electronic devices.